Cas no 2228709-38-2 (tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• CAS No: 2228709-38-2
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6571374
• PubChem ID: 165620776
• Update Time: 2025-06-26

tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• EN300-1874476
• 2228709-38-2
• tert-butyl N-(2-{[hydroxy(methyl)amino]methyl}phenyl)carbamate

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(16)14-11-8-6-5-7-10(11)9-15(4)17/h5-8,17H,9H2,1-4H3,(H,14,16)
• InChI Key： DUAUBZZELRBFMP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CN(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate

tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate: A Comprehensive Overview

tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS No. 2228709-38-2) is a versatile organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and material science. This compound, often referred to as TBC for brevity, is characterized by its unique combination of functional groups, including a tert-butyl group, a carbamate moiety, and a hydroxymethylamine substituent. These features make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The synthesis of tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate typically involves multi-step reactions, often starting from readily available aromatic compounds. The key steps include nucleophilic substitution, carbamate formation, and selective protection/deprotection of functional groups. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

One of the most notable applications of tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate is in the pharmaceutical industry. It serves as an intermediate in the synthesis of several bioactive compounds, including anti-inflammatory agents and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways, such as cyclooxygenase-2 (COX-2). These findings have sparked interest in further exploring its potential as a lead compound for drug development.

In the agrochemical sector, tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate has been utilized as an intermediate in the synthesis of herbicides and fungicides. Its ability to modulate plant hormone signaling pathways makes it a promising candidate for developing eco-friendly agricultural chemicals. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in field applications.

Beyond its traditional uses, tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate has also found applications in materials science. Its unique structure allows it to act as a building block for advanced polymers and nanomaterials. For example, derivatives of this compound have been employed in the synthesis of stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These materials hold potential for applications in drug delivery systems and smart textiles.

The structural versatility of tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate is further highlighted by its role in click chemistry reactions. Its ability to participate in efficient coupling reactions has made it a valuable tool for constructing complex molecular architectures with high precision. Recent studies have demonstrated its utility in the synthesis of peptide-based drugs and antibody-drug conjugates (ADCs), which are at the forefront of modern oncology research.

From an environmental perspective, the development of sustainable methods for synthesizing tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate is a growing area of interest. Researchers are exploring the use of renewable feedstocks and green chemistry principles to reduce the environmental footprint of its production. For example, biocatalytic approaches using enzymes such as lipases and amine oxidases have shown promise in achieving higher yields with lower energy consumption.

In conclusion, tert-butyl N-(2-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS No. 2228709-38-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemistry, and materials science. As ongoing research continues to uncover new potentials for this compound, its role as a key intermediate in modern chemical synthesis is likely to expand further.